N-(4-bromo-2,6-dimethylphenyl)-2-(1-naphthyl)acetamide

• Molecular Formula: C20H18BrNO
• Molecular Weight: 368.3 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H18BrNO/c1-13-10-17(21)11-14(2)20(13)22-19(23)12-16-8-5-7-15-6-3-4-9-18(15)16/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: ASQFKZQHAKNKSG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1NC(=O)CC2=CC=CC3=CC=CC=C32)C)Br

Description

N-(4-bromo-2,6-dimethylphenyl)-2-(1-naphthyl)acetamide, commonly known as BMDP, is a novel psychoactive substance that belongs to the cathinone class of drugs. BMDP has gained popularity in recent years due to its potent psychostimulant properties and its ability to induce euphoria and heightened sensory perception.

Mechanism of Action

BMDP works by inhibiting the reuptake of dopamine and norepinephrine, leading to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels results in the stimulation of the central nervous system, leading to feelings of euphoria, increased energy, and heightened sensory perception.
Biochemical and Physiological Effects:
BMDP has been shown to have a range of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. BMDP also causes the release of stress hormones such as cortisol and adrenaline. Long-term use of BMDP has been associated with neurotoxicity and damage to the dopaminergic system.

Advantages and Limitations for Lab Experiments

BMDP has several advantages for lab experiments. It is a potent psychostimulant that can induce a range of effects in animal models. BMDP is also relatively easy to synthesize and can be obtained in large quantities. However, the use of BMDP in lab experiments is limited by its potential for neurotoxicity and damage to the dopaminergic system.

Future Directions

There are several future directions for research on BMDP. One area of interest is the development of new analogs of BMDP that have improved pharmacological properties. Another area of interest is the study of the long-term effects of BMDP on the dopaminergic system. Finally, there is a need for further research on the potential therapeutic uses of BMDP, particularly in the treatment of psychiatric disorders such as depression and anxiety.
Conclusion:
In conclusion, BMDP is a novel psychoactive substance that has gained popularity in recent years due to its potent psychostimulant properties. It works by inhibiting the reuptake of dopamine and norepinephrine, leading to an increase in the levels of these neurotransmitters in the brain. BMDP has a range of biochemical and physiological effects, and its use in lab experiments is limited by its potential for neurotoxicity and damage to the dopaminergic system. However, there are several future directions for research on BMDP, including the development of new analogs and the study of its therapeutic potential.

Synthesis Methods

The synthesis of BMDP involves the reaction of 4-bromo-2,6-dimethylbenzaldehyde with 1-naphthylamine in the presence of acetic anhydride and a catalytic amount of hydrochloric acid. The resulting product is then treated with acetic acid and hydrogen peroxide to yield BMDP.

Scientific Research Applications

BMDP has been used extensively in scientific research to study its effects on the central nervous system. It has been found to act as a potent dopamine and norepinephrine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. BMDP has also been shown to have an affinity for the serotonin transporter, although its effects on serotonin levels are less pronounced.